Cas no 2171626-86-9 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid
• CAS No: 2171626-86-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5909588
• PubChem ID: 165540201
• Update Time: 2025-06-14

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid
• EN300-1494845
• 2171626-86-9
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(3-methylcyclohexyl)carbamoyl]butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17-7-6-8-18(15-17)28-26(32)24(13-14-25(30)31)29-27(33)34-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23-24H,6-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GGYHHQMYAJHBGQ-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC(C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid (CAS No. 2171626-86-9)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid, with the CAS number 2171626-86-9, is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 3-methylcyclohexyl moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in advancing drug discovery, bioconjugation, and proteomics applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid has surged, driven by the growing interest in peptide-based therapeutics and targeted drug delivery systems. This compound’s ability to facilitate the synthesis of complex peptides aligns with trends in personalized medicine and biopharmaceutical innovation. Its carbamoylbutanoic acid backbone further enhances its utility in creating stable peptide conjugates, a topic frequently explored in academic journals and industry reports.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild basic conditions. This feature is critical for stepwise peptide assembly, a technique pivotal in producing therapeutic peptides and biomaterials. Additionally, the 3-methylcyclohexyl substituent introduces steric and hydrophobic effects, which can influence peptide stability and binding affinity—a hot topic in structure-activity relationship (SAR) studies.

From an SEO perspective, keywords such as "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "CAS 2171626-86-9 applications" are highly relevant. These terms reflect user intent in scientific databases and e-commerce platforms where researchers procure high-purity compounds. The compound’s compatibility with automated peptide synthesizers and its use in combinatorial chemistry further elevate its prominence in life sciences discussions.

Another trending topic tied to this compound is its potential in green chemistry. As the pharmaceutical industry shifts toward sustainable practices, the efficiency of Fmoc-based SPPS in reducing solvent waste and improving yields has garnered attention. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid exemplifies how specialty chemicals can align with environmental goals while maintaining high synthetic performance.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methylcyclohexyl)carbamoylbutanoic acid (CAS No. 2171626-86-9) is a cornerstone in modern peptide research. Its applications span from drug development to material science, addressing key challenges in bioactive molecule design. By integrating user-centric keywords and industry trends, this overview underscores the compound’s significance while optimizing for search visibility and scientific rigor.